Cas no 81633-02-5 (1-Propanone, 2-bromo-3-hydroxy-1,3-diphenyl-)

• Product name: 1-Propanone, 2-bromo-3-hydroxy-1,3-diphenyl-
• CAS No: 81633-02-5
• MF: C₁₅H₁₃O₂Br
• MW: 305.16652
• CID: 703614
• PubChem ID: 15570519

1-Propanone, 2-bromo-3-hydroxy-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-bromo-3-hydroxy-1,3-diphenyl-
• 2-bromo-3-hydroxy-1,3-diphenylpropan-1-one
• 81633-02-5
• DTXSID80574552

• Inchi： InChI=1S/C15H13BrO2/c16-13(14(17)11-7-3-1-4-8-11)15(18)12-9-5-2-6-10-12/h1-10,13-14,17H
• InChI Key： ONQQXNQNMZJSEI-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C(C(=O)C2=CC=CC=C2)Br)O

Computed Properties

• Exact Mass: 304.00989g/mol
• Monoisotopic Mass: 304.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 3.3